2-fluoro-3-hydrazinylpyrazine
Description
2-fluoro-3-hydrazinylpyrazine is a chemical compound with the CAS Number: 1998247-67-8 . It has a molecular weight of 128.11 . It is typically in the form of a powder .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C4H5FN4/c5-3-4 (9-6)8-2-1-7-3/h1-2H,6H2, (H,8,9) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 128.11 . It is stored at a temperature of 4 degrees Celsius . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the literature.Safety and Hazards
The safety information for 2-fluoro-3-hydrazinylpyrazine includes several hazard statements: H302, H312, H315, H319, H332, H335 . These statements indicate that the compound can cause harm if swallowed, in contact with skin, or if inhaled . It can also cause skin and eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-3-hydrazinylpyrazine involves the reaction of 2,3-dichloropyrazine with hydrazine hydrate followed by fluorination using a fluorinating agent.", "Starting Materials": [ "2,3-dichloropyrazine", "hydrazine hydrate", "fluorinating agent" ], "Reaction": [ "Step 1: 2,3-dichloropyrazine is reacted with hydrazine hydrate in the presence of a solvent such as ethanol or methanol to form 2,3-dihydrazinylpyrazine.", "Step 2: The resulting 2,3-dihydrazinylpyrazine is then treated with a fluorinating agent such as hydrogen fluoride or tetrafluoroboric acid to introduce the fluorine atom at the 2-position of the pyrazine ring, yielding 2-fluoro-3-hydrazinylpyrazine.", "Step 3: The product is then purified by recrystallization or column chromatography to obtain the final compound in pure form." ] } | |
CAS RN |
1998247-67-8 |
Molecular Formula |
C4H5FN4 |
Molecular Weight |
128.1 |
Purity |
95 |
Origin of Product |
United States |
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